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Compound of Interest

Compound Name: Chromanol 293B

CAS No.: 163163-24-4

Cat. No.: B067870

Get Quote

This guide provides a comprehensive technical overview of Chromanol 293B, a key

pharmacological tool for researchers in cardiology, endocrinology, and epithelial transport. We

will delve into its chemical identity, its mechanism of action as a potent potassium channel

blocker, and provide detailed protocols for its application in experimental settings.

Chemical Identity and Physicochemical Properties
Chromanol 293B, with the IUPAC name trans-N-[6-Cyano-3,4-dihydro-3-hydroxy-2,2-dimethyl-

2H-1-benzopyran-4-yl]-N-methyl-ethanesulfonamide, is a synthetic chromanol derivative.[1] Its

core structure is a benzopyran ring, which is characteristic of many biologically active

compounds, including Vitamin E derivatives.[2][3]

The molecule exists as a racemic mixture, though its biological activity is primarily attributed to

the (-)-[3R,4S] enantiomer, which is significantly more potent than the (+)-[3S,4R] enantiomer.

[4] For clarity and reproducibility, researchers should consider the stereochemistry of the

compound in their experimental design.
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A summary of its key physicochemical properties is presented below:

Property Value Source(s)

Molecular Formula C₁₅H₂₀N₂O₄S [1]

Molecular Weight 324.39 g/mol [1][5]

CAS Number 163163-23-3 (racemate) [1]

163163-24-4 ((-)-[3R,4S]

enantiomer)
[5]

Appearance White crystalline solid [5]

Purity ≥98% (typically by HPLC) [1]

Solubility

Soluble in DMSO (up to 100

mM) and ethanol (up to 20

mM).[1] Gentle warming may

be required for higher

concentrations in ethanol.

[1]

Storage

Store at room temperature.[1]

[5] For long-term storage of

solutions, -20°C for up to one

month or -80°C for up to six

months is recommended.

[1][5]

Mechanism of Action: A Selective IKs Potassium
Channel Blocker
Chromanol 293B is a well-established and selective blocker of the slow component of the

delayed rectifier potassium current, known as IKs.[1] This current is crucial for the

repolarization phase of the cardiac action potential. The IKs channel is a heteromultimer

formed by the co-assembly of the pore-forming α-subunit KCNQ1 (also known as Kv7.1 or

KvLQT1) and the ancillary β-subunit KCNE1 (also known as minK).[6][7]

The blocking action of Chromanol 293B is state-dependent, showing a preference for the

open state of the channel.[8][9] This means its inhibitory effect is more pronounced when the
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channels are actively conducting potassium ions. The binding site for Chromanol 293B is

located within the inner pore vestibule of the KCNQ1 subunit, involving the S6 transmembrane

segment and the P-loop (selectivity filter).[7] Interestingly, the presence of the KCNE1 subunit

enhances the blocking potency of Chromanol 293B.[7][9]

The (-)-[3R,4S] enantiomer is not only more potent but also exhibits a time-dependent block, a

characteristic of open channel blockers.[10] This stereoselectivity underscores the specific

nature of the drug-channel interaction.

Visualizing the Mechanism:
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Caption: Mechanism of IKs channel blockade by Chromanol 293B.

Pharmacological Profile: Selectivity and Off-Target
Effects
While Chromanol 293B is highly selective for IKs, it is essential to be aware of its potential off-

target effects, especially at higher concentrations.

CFTR Chloride Current: Chromanol 293B also blocks the Cystic Fibrosis Transmembrane

Conductance Regulator (CFTR) chloride current (ICFTR) with an IC₅₀ of 19 μM.[1]
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Transient Outward Current (Ito): In canine left ventricular myocytes, Chromanol 293B
inhibits the transient outward current (Ito) with an IC₅₀ of 38 μM.[11]

Other Cardiac Ion Channels: At concentrations up to 30 μM, Chromanol 293B has been

shown to have no significant effect on the rapid component of the delayed rectifier potassium

current (IKr), the inward rectifier potassium current (IK1), or the L-type calcium current (ICa-

L).[11][12] It also has negligible inhibitory action on hERG channels (IC₅₀ > 30 μM).

The following table summarizes the inhibitory concentrations (IC₅₀) of Chromanol 293B on

various ion channels:

Ion
Channel/Current

IC₅₀ Value Species/Cell Type Source(s)

IKs (slow delayed

rectifier K+ current)
1-10 μM Guinea pig, human [1][6]

1.8 μM
Canine left ventricular

myocytes
[11]

1.36 μM ((-)-[3R,4S]

enantiomer)

Recombinant human

channels

9.6 μM ((+)-[3S,4R]

enantiomer)

Recombinant human

channels

ICFTR (CFTR chloride

current)
19 μM - [1]

Ito (transient outward

current)
38 μM

Canine left ventricular

myocytes
[11]

hERG (KV11.1) > 30 μM
Recombinant human

channels

Experimental Protocols and Applications
Chromanol 293B is a valuable tool for investigating the physiological and pathophysiological

roles of the IKs channel in various tissues.
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In Vitro Electrophysiology: Whole-Cell Patch-Clamp
Objective: To measure the inhibitory effect of Chromanol 293B on IKs in isolated

cardiomyocytes.

Methodology:

Cell Preparation: Isolate ventricular myocytes from a suitable animal model (e.g., guinea pig,

rabbit, or canine) using established enzymatic digestion protocols.[6][8] Alternatively, use

human iPSC-derived cardiomyocytes or cell lines stably expressing KCNQ1/KCNE1

channels (e.g., CHO or HEK293 cells).[4][13]

Solutions:

External Solution (Tyrode's solution): Containing (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl₂, 1

MgCl₂, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH). To isolate IKs, other

currents can be blocked by adding specific inhibitors (e.g., nisoldipine for ICa-L, E-4031

for IKr).[8]

Internal (Pipette) Solution: Containing (in mM): 110 K-aspartate, 20 KCl, 2 MgCl₂, 10

EGTA, 5 HEPES, 5 K₂ATP (pH adjusted to 7.2 with KOH).[8]

Recording:

Establish a whole-cell patch-clamp configuration.

Hold the cell at a negative potential (e.g., -50 mV) to keep the IKs channels in a closed

state.[6]

Apply depolarizing voltage steps (e.g., to +50 mV for 4 seconds) to activate the IKs

channels.[6]

Record the resulting outward potassium current. The tail current upon repolarization is

often used to quantify IKs.

Drug Application:

Prepare stock solutions of Chromanol 293B in DMSO.[1]
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Dilute the stock solution to the desired final concentrations in the external solution

immediately before use.

Perfuse the cells with the Chromanol 293B-containing solution and record the currents at

steady-state.

Data Analysis:

Measure the amplitude of the IKs tail current before and after drug application.

Calculate the percentage of inhibition for each concentration.

Fit the concentration-response data to the Hill equation to determine the IC₅₀ value.

Visualizing the Workflow:
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Caption: Workflow for whole-cell patch-clamp analysis of Chromanol 293B.

In Vivo and Ex Vivo Applications
Chromanol 293B has been utilized in various animal models to investigate the role of IKs in

cardiac electrophysiology and other physiological processes.
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Cardiac Action Potential Studies: In isolated cardiac tissues (e.g., ventricular trabeculae),

Chromanol 293B can be used to assess the contribution of IKs to action potential duration

(APD).[12][14]

Renal Function: Studies in KCNE1 knockout mice have shown that Chromanol 293B can

mimic the renal defects observed in these animals, highlighting the role of KCNE1-regulated

potassium conductance in the proximal tubule.[1]

Insulin Secretion: Chromanol 293B has been shown to enhance glucose-stimulated insulin

secretion and increase glucagon-like peptide-1 (GLP-1) levels in mice, suggesting a role for

KCNQ1 channels in metabolic regulation.[15]

Broader Research Implications and Future
Directions
The specificity of Chromanol 293B for the IKs channel makes it an invaluable pharmacological

tool. Its use has been instrumental in elucidating the role of this current in cardiac repolarization

and its contribution to arrhythmogenesis in the context of Long QT Syndrome.[14][16] Beyond

cardiology, the discovery of KCNQ1/KCNE channel complexes in other tissues, such as the

pancreas and kidney, opens up new avenues of research where Chromanol 293B can be

employed to probe their physiological functions.[1][15]

Future research could focus on developing even more specific analogs of Chromanol 293B
with improved pharmacokinetic properties for potential therapeutic applications. Additionally, its

use in high-throughput screening assays could aid in the discovery of novel modulators of IKs

channels.

Conclusion
Chromanol 293B is a potent and selective blocker of the IKs potassium channel, with a well-

characterized mechanism of action. Its utility spans from fundamental single-channel studies to

in vivo investigations of complex physiological processes. A thorough understanding of its

chemical properties, pharmacological profile, and appropriate experimental application is

crucial for obtaining reliable and reproducible data. This guide provides the necessary technical

foundation for researchers to effectively utilize Chromanol 293B in their scientific endeavors.
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